Cas no 2382905-91-9 (2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide)

• Product Name: 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide
• CAS No: 2382905-91-9
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 5966028
• PubChem ID: 165889133
• Update Time: 2025-07-21

2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide
• 2382905-91-9
• EN300-1699659

• Inchi： 1S/C8H9BrFNO2S/c9-7-3-1-6(2-4-7)8(10)5-14(11,12)13/h1-4,8H,5H2,(H2,11,12,13)
• InChI Key： LBIVOCBTIZRRFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CS(N)(=O)=O)F

Computed Properties

• Exact Mass: 280.95214g/mol
• Monoisotopic Mass: 280.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide

Introduction to 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide (CAS No: 2382905-91-9)

2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2382905-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromophenyl group and a fluoro substituent, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The bromophenyl moiety in 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide introduces a halogen atom into the aromatic ring, which can participate in various chemical reactions such as cross-coupling reactions. This feature makes the compound a valuable intermediate in organic synthesis, enabling the construction of more complex molecular architectures. Additionally, the fluoro group, located on the ethane chain, is known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates.

The sulfonamide functional group (-SO₂NH₂) is a critical component of 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide, contributing to its potential biological activity. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide core is capable of forming hydrogen bonds with biological targets, which can lead to strong interactions and therapeutic effects. In recent years, there has been a surge in research focused on designing novel sulfonamides with improved efficacy and reduced side effects. The combination of the bromophenyl and fluoro groups with the sulfonamide moiety in 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide suggests that it may exhibit unique biological activities that could be explored in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. The structural features of this molecule make it a promising candidate for virtual screening campaigns aimed at identifying new therapeutic agents. For instance, the presence of both halogen atoms and the sulfonamide group could enhance its interactions with enzymes or receptors involved in disease pathways.

In addition to its potential as a drug candidate, 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide may find applications as a key intermediate in the synthesis of more complex molecules. The bromine atom on the phenyl ring can be readily displaced through nucleophilic aromatic substitution or cross-coupling reactions, allowing for further functionalization. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel scaffolds with tailored properties. The fluoro substituent also provides opportunities for further chemical manipulation, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, sulfonylation processes, and fluorination techniques. Each step must be carefully controlled to avoid unwanted side products and to maximize efficiency. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater ease and precision, which is crucial for both academic research and industrial applications.

One area where 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide shows particular promise is in the development of anticancer agents. Sulfonamides have been shown to inhibit various enzymes involved in cancer cell proliferation and survival. The structural features of this compound may allow it to interact with these targets effectively while minimizing off-target effects. Additionally, the presence of both bromine and fluorine atoms could enhance its ability to cross the blood-brain barrier or improve its bioavailability, making it a more effective therapeutic agent.

Another potential application lies in the field of inflammation research. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are major health challenges worldwide. Sulfonamides have demonstrated anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The unique structure of 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide may offer new insights into how these enzymes can be modulated for therapeutic benefit.

The role of fluorine atoms in modulating drug activity cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This includes enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. The incorporation of fluorine into 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide may contribute to these desirable properties, making it a valuable candidate for further development.

In conclusion, 2-(4-bromophenyl)-2-fluoroethane-1-sulfonamide (CAS No: 2382905-91-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a promising candidate for drug discovery efforts aimed at treating various diseases, including cancer and inflammation-related disorders. Advances in synthetic chemistry and computational modeling continue to enhance our ability to explore its full potential as a therapeutic agent or as an intermediate in more complex molecular constructions.